Cas no 85716-85-4 (Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate)
85716-85-4 structure
Product Name:Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate
CAS No:85716-85-4
MF:C10H11NO2S2
MW:241.329839944839
CID:880784
PubChem ID:3419522
Update Time:2025-04-19
Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE
- ONDWCCQQWAIQRH-UHFFFAOYSA-N
- AKOS000122535
- SCHEMBL1620073
- DTXSID70392323
- EN300-01271
- 85716-85-4
- Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate
-
- MDL： MFCD04969625
- Inchi： 1S/C10H11NO2S2/c1-4-13-10(12)8-6(2)7(3)15-9(8)11-5-14/h4H2,1-3H3
- InChI Key： ONDWCCQQWAIQRH-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OCC)C(C)=C1C)N=C=S
Computed Properties
- Exact Mass: 241.02312094g/mol
- Monoisotopic Mass: 241.02312094g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 99Ų
Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A638776-1g |
Ethyl 2-isothiocyanato-4,5-dimethylthiophene-3-carboxylate |
85716-85-4 | 97% | 1g |
$435.0 | 2025-04-16 | |
| TRC | E903928-25mg |
Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate |
85716-85-4 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E903928-50mg |
Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate |
85716-85-4 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E903928-250mg |
Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate |
85716-85-4 | 250mg |
$ 320.00 | 2022-06-05 | ||
| Chemenu | CM473303-100mg |
ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE |
85716-85-4 | 95%+ | 100mg |
$140 | 2023-02-01 | |
| Chemenu | CM473303-250mg |
ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE |
85716-85-4 | 95%+ | 250mg |
$188 | 2023-02-01 | |
| Chemenu | CM473303-500mg |
ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE |
85716-85-4 | 95%+ | 500mg |
$334 | 2023-02-01 | |
| Chemenu | CM473303-1g |
ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE |
85716-85-4 | 95%+ | 1g |
$466 | 2023-02-01 | |
| Enamine | EN300-42573-0.05g |
ethyl 2-isothiocyanato-4,5-dimethylthiophene-3-carboxylate |
85716-85-4 | 95% | 0.05g |
$66.0 | 2023-02-10 | |
| Enamine | EN300-42573-0.1g |
ethyl 2-isothiocyanato-4,5-dimethylthiophene-3-carboxylate |
85716-85-4 | 95% | 0.1g |
$98.0 | 2023-02-10 |
Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:85716-85-4)Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate
Order Number:A1055923
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:43
Price ($):392.0
Email:sales@amadischem.com
Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
85716-85-4 (Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate) Related Products
- 109343-21-7(3-Thiophenecarboxylicacid, 5-ethyl-2-isothiocyanato-, ethyl ester)
- 4815-24-1(Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate)
- 811865-16-4(3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester)
- 257610-91-6(Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylate)
- 85716-87-6(Ethyl 2-Isothiocyanato-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)
- 588675-85-8(methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate)
- 588695-55-0(Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate)
- 126637-07-8(3-Thiophenecarboxylicacid, 2-isothiocyanato-, methyl ester)
- 4651-93-8(Methyl 2-amino-4,5-dimethylthiophene-3-carboxylate)
- 588676-61-3(Methyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:85716-85-4)Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate
Purity:99%
Quantity:1g
Price ($):392.0